Cas no 856965-85-0 (4-Pyridinol,5-chloro-2-ethoxy-)

• Product Name: 4-Pyridinol,5-chloro-2-ethoxy-
• CAS No: 856965-85-0
• MF: C₇H₈ClNO₂
• MW: 173.596920967102
• MDL: MFCD16878199
• CID: 717638
• Update Time: 2024-01-31

4-Pyridinol,5-chloro-2-ethoxy- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinol,5-chloro-2-ethoxy-
• 4-Pyridinol, 5-chloro-2-ethoxy-
• 5-Chloro-2-ethoxypyridin-4-ol

• MDL： MFCD16878199
• Inchi： 1S/C7H8ClNO2/c1-2-11-7-3-6(10)5(8)4-9-7/h3-4H,2H2,1H3,(H,9,10)
• InChI Key： KDUSZGVHBBTCIJ-UHFFFAOYSA-N
• SMILES： C1(OCC)=NC=C(Cl)C(O)=C1

Computed Properties

• Exact Mass: 173.024
• Monoisotopic Mass: 173.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3A^2

Experimental Properties

• Density: 1.299±0.06 g/cm3(Predicted)
• Melting Point: 201.5-202 °C
• Boiling Point: 355.4±37.0 °C(Predicted)
• pka: 7.97±0.10(Predicted)